Cas no 898346-13-9 (5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898346-13-9
• MF: C₁₇H₁₉ClN₄O₂S
• MW: 378.876361131668
• CID: 5480597
• PubChem ID: 18576133
• Update Time: 2025-07-22

5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-((4-chlorophenyl)(morpholino)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-chlorophenyl)-morpholin-4-ylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-chlorophenyl)(morpholin-4-yl)methyl]-2-ethyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024665146
• 898346-13-9
• F2631-0323
• 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C17H19ClN4O2S/c1-2-13-19-17-22(20-13)16(23)15(25-17)14(21-7-9-24-10-8-21)11-3-5-12(18)6-4-11/h3-6,14,23H,2,7-10H2,1H3
• InChI Key： UYPTVKVTFQWFFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(N2C(=NC(CC)=N2)S1)O)N1CCOCC1

Computed Properties

• Exact Mass: 378.0917247g/mol
• Monoisotopic Mass: 378.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.1Ų

Additional information on 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898346-13-9)

The compound 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898346-13-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, which are strategically positioned to interact with biological targets in a synergistic manner.

Recent studies have highlighted the importance of triazolo[3,2-b][1,3]thiazole derivatives in medicinal chemistry due to their diverse biological activities. The structural framework of this compound incorporates a 5-(4-chlorophenyl)(morpholin-4-yl)methyl substituent, which is known to enhance binding affinity and selectivity towards various enzymes and receptors. The presence of an ethyl group at the 2-position further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

The triazolo[3,2-b][1,3]thiazole core is particularly noteworthy for its ability to engage in multiple hydrogen bonding interactions, a feature that is often critical for drug-like properties such as solubility and bioavailability. Additionally, the 1,3-thiazol-6-ol moiety introduces a polar functional group that can enhance water solubility while maintaining hydrophobic interactions necessary for membrane permeability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In the context of contemporary research, this compound has been explored for its potential antiviral and anti-inflammatory properties. The 4-chlorophenyl substituent is known to enhance metabolic stability and bioavailability, while the morpholine ring provides additional flexibility and conformational diversity. These attributes make it an attractive candidate for further optimization towards therapeutic efficacy.

Advanced computational modeling techniques have been employed to elucidate the binding mode of this compound with target proteins. Molecular docking studies suggest that it interacts favorably with enzymes involved in inflammatory pathways and viral replication. The predicted binding affinities are comparable to those of known pharmacological agents, indicating that this compound may serve as a valuable scaffold for developing new treatments.

Experimental validation through enzyme inhibition assays has corroborated these computational findings. Initial results demonstrate significant activity against key enzymes implicated in inflammatory responses and viral infection cycles. The dual-targeting capability of this molecule makes it particularly promising for developing combination therapies that address multiple aspects of a disease simultaneously.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecular architectures. Key synthetic steps include cyclization reactions to form the triazolo[3,2-b][1,3]thiazole core, followed by functional group modifications to introduce the 5-(4-chlorophenyl)(morpholin-4-yl)methyl and ethyl substituents. These synthetic strategies leverage modern methodologies to ensure high yield and purity, which are essential for subsequent biological evaluation.

The development of novel heterocyclic compounds like this one is driven by the need for more effective and selective therapeutic agents. The integration of diverse pharmacophoric units into a single molecular framework allows for fine-tuning of biological activity through structural modifications. This approach has been successfully applied in various drug discovery programs, leading to the identification of potent inhibitors with improved pharmacokinetic profiles.

Future directions in the study of this compound include further optimization to enhance its potency and selectivity. Structure-activity relationship (SAR) studies will be crucial in identifying key structural determinants responsible for its biological activity. Additionally, investigation into its mechanism of action will provide insights into how it interacts with biological targets at a molecular level.

The potential therapeutic applications of this compound are broad-ranging. Its dual-targeting capability suggests utility in treating conditions such as inflammation and viral infections. Furthermore, its structural complexity offers opportunities for developing derivatives with enhanced properties such as improved solubility or reduced toxicity.

In conclusion,5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898346-13-9) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for developing new therapeutic agents. Continued research into its synthesis, mechanism of action, and pharmacological profile will further solidify its potential as a lead molecule in drug discovery efforts.